Cas no 128104-55-2 ((5-Bromo-2-naphthalenyl)acetonitrile)

• Product Name: (5-Bromo-2-naphthalenyl)acetonitrile
• CAS No: 128104-55-2
• MF: C₁₂H₈BrN
• MW: 246.102622032166
• CID: 4936295
• Update Time: 2025-05-27

(5-Bromo-2-naphthalenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• (5-Bromo-2-naphthalenyl)acetonitrile
• 5-Bromonaphthalene-2-acetonitrile
• (5-bromo-2-naphthalenyl) acetonitrile
• 2-(5-bromonaphthalen-2-yl)acetonitrile

• Inchi： 1S/C12H8BrN/c13-12-3-1-2-10-8-9(6-7-14)4-5-11(10)12/h1-5,8H,6H2
• InChI Key： ZSHFIRFIFYOQRV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C=C(CC#N)C=CC=21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• XLogP3: 3.5
• Topological Polar Surface Area: 23.8

Additional information on (5-Bromo-2-naphthalenyl)acetonitrile

Comprehensive Overview of (5-Bromo-2-naphthalenyl)acetonitrile (CAS No. 128104-55-2): Properties, Applications, and Industry Insights

(5-Bromo-2-naphthalenyl)acetonitrile (CAS No. 128104-55-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This brominated naphthalene derivative, characterized by its acetonitrile functional group, serves as a versatile intermediate in synthetic chemistry. Its molecular structure combines a naphthalene backbone with a bromo substituent at the 5-position, enabling unique reactivity patterns for cross-coupling reactions and heterocycle formation.

In recent years, the demand for high-purity bromonaphthalene derivatives like (5-Bromo-2-naphthalenyl)acetonitrile has surged, particularly in the development of OLED materials and pharmaceutical intermediates. Researchers frequently search for "CAS 128104-55-2 solubility" or "synthesis routes for 5-bromo-2-naphthylacetonitrile," reflecting its technical importance. The compound's nitrile group offers excellent transformation potential into carboxylic acids, amides, or tetrazoles—key functionalities in drug design.

From an analytical perspective, 128104-55-2 typically appears as a white to off-white crystalline powder with a melting point range of 120-125°C. Advanced characterization techniques such as HPLC and NMR spectroscopy confirm its structural integrity, while GC-MS analysis ensures purity for sensitive applications. Industry professionals often inquire about "storage conditions for bromonaphthalene acetonitriles"—recommended practices include protection from light in airtight containers at ambient temperature.

The compound's role in photovoltaic research has become a hot topic, with studies exploring its use as an electron-transport layer modifier in perovskite solar cells. This aligns with global trends toward renewable energy solutions, making (5-Bromo-2-naphthalenyl)acetonitrile relevant to sustainability discussions. Patent literature reveals its incorporation into fluorescent probes for biomedical imaging, addressing the growing need for diagnostic tools in precision medicine.

Quality control protocols for CAS 128104-55-2 emphasize strict limits on residual solvents and heavy metals, particularly when intended for electronic-grade applications. Suppliers frequently field queries about "technical vs. reagent grade differences"—the latter being essential for sensitive reactions like Pd-catalyzed couplings. Recent process optimization publications highlight improved yields through microwave-assisted synthesis, reducing reaction times from hours to minutes.

Environmental and handling considerations for (5-Bromo-2-naphthalenyl)acetonitrile follow standard laboratory safety protocols, with particular attention to proper ventilation during large-scale operations. The scientific community continues to investigate its potential in metal-organic frameworks (MOFs) and as a precursor for liquid crystal materials, demonstrating the compound's interdisciplinary value across chemistry subfields.